Cas no 1216041-90-5 (1-(4-Methyl-5-nitropyridin-2-yl)piperazine)
1-(4-Methyl-5-nitropyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Methyl-5-nitropyridin-2-yl)piperazine
-
- MDL: MFCD14548092
- Inchi: 1S/C10H14N4O2/c1-8-6-10(12-7-9(8)14(15)16)13-4-2-11-3-5-13/h6-7,11H,2-5H2,1H3
- InChI Key: PYADQCMUOJFWQA-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN=C(C=C1C)N1CCNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 250
- XLogP3: 0.8
- Topological Polar Surface Area: 74
1-(4-Methyl-5-nitropyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222482-25g |
1-(4-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
1216041-90-5 | 95% | 25g |
$420.00 | 2023-09-06 | |
| Matrix Scientific | 222482-50g |
1-(4-Methyl-5-nitropyridin-2-yl)piperazine, 95% min |
1216041-90-5 | 95% | 50g |
$840.00 | 2023-09-06 | |
| TRC | M203835-2.5g |
1-(4-Methyl-5-nitropyridin-2-yl)piperazine |
1216041-90-5 | 2.5g |
$ 265.00 | 2022-06-04 | ||
| TRC | M203835-5g |
1-(4-Methyl-5-nitropyridin-2-yl)piperazine |
1216041-90-5 | 5g |
$ 435.00 | 2022-06-04 |
1-(4-Methyl-5-nitropyridin-2-yl)piperazine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 1-(4-Methyl-5-nitropyridin-2-yl)piperazine
Introduction to 1-(4-Methyl-5-nitropyridin-2-yl)piperazine (CAS No. 1216041-90-5)
1-(4-Methyl-5-nitropyridin-2-yl)piperazine (CAS No. 1216041-90-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-methyl-5-nitropyridine moiety, making it a valuable scaffold for the development of novel therapeutic agents.
The chemical structure of 1-(4-Methyl-5-nitropyridin-2-yl)piperazine has been extensively studied for its potential in modulating various biological targets. The piperazine ring, a common pharmacophore in many drugs, contributes to the compound's ability to interact with receptors and enzymes, while the 4-methyl-5-nitropyridine moiety imparts unique electronic and steric properties that can enhance its pharmacological activity.
Recent research has highlighted the importance of 1-(4-Methyl-5-nitropyridin-2-yl)piperazine in the development of drugs targeting neurological disorders. Studies have shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The nitro group in the pyridine ring is particularly noteworthy, as it can undergo reduction to form an amino group, which may play a role in the compound's mechanism of action.
In addition to its potential in neurological applications, 1-(4-Methyl-5-nitropyridin-2-yl)piperazine has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 1-(4-Methyl-5-nitropyridin-2-yl)piperazine has been optimized through various synthetic routes, including nucleophilic substitution and condensation reactions. These methods have been refined to improve yield and purity, making the compound more accessible for large-scale production and further research. The availability of high-purity 1-(4-Methyl-5-nitropyridin-2-yl)piperazine is crucial for ensuring consistent results in preclinical and clinical studies.
Clinical trials involving 1-(4-Methyl-5-nitropyridin-2-yl)piperazine-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of 1-(4-Methyl-5-nitropyridin-2-yl)piperazine as a lead molecule for drug development.
Beyond its therapeutic applications, 1-(4-Methyl-5-nitropyridin-2-yl)piperazine has also found use in chemical biology research. Its ability to modulate specific protein-protein interactions makes it a valuable tool for studying cellular processes and signaling pathways. For example, researchers have used this compound to investigate the role of certain proteins in cancer progression and metastasis.
In conclusion, 1-(4-Methyl-5-nitropyridin-2-yl)piperazine (CAS No. 1216041-90-5) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, the importance of this compound in advancing our understanding of human health and disease is likely to grow.
1216041-90-5 (1-(4-Methyl-5-nitropyridin-2-yl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)